Cas no 860611-07-0 (2-(5-Methyl-7-oxo-4,7-dihydro1,2,4triazolo1,5-apyrimidin-6-yl)ethyl 2-fluorobenzenecarboxylate)

2-(5-Methyl-7-oxo-4,7-dihydro-1,2,4-triazolo[1,5-a]pyrimidin-6-yl)ethyl 2-fluorobenzoate is a fluorinated heterocyclic ester with potential applications in pharmaceutical and agrochemical research. Its structure combines a triazolopyrimidine core with a fluorobenzoate moiety, offering unique reactivity and binding properties. The presence of the fluorine atom enhances metabolic stability and lipophilicity, which may improve bioavailability in drug development. The compound's fused heterocyclic system suggests utility as an intermediate in synthesizing biologically active molecules, particularly those targeting enzyme inhibition or receptor modulation. Its crystalline nature facilitates purification and characterization, making it suitable for rigorous synthetic studies. The ester linkage provides a handle for further functionalization, enabling diversification in lead optimization workflows.

2-(5-Methyl-7-oxo-4,7-dihydro1,2,4triazolo1,5-apyrimidin-6-yl)ethyl 2-fluorobenzenecarboxylate structure

860611-07-0 structure

Product name:2-(5-Methyl-7-oxo-4,7-dihydro1,2,4triazolo1,5-apyrimidin-6-yl)ethyl 2-fluorobenzenecarboxylate

CAS No:860611-07-0

MF:

MW:

MDL:MFCD03787175

CID:4661144

2-(5-Methyl-7-oxo-4,7-dihydro1,2,4triazolo1,5-apyrimidin-6-yl)ethyl 2-fluorobenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

- 2-(5-Methyl-7-oxo-4,7-dihydro1,2,4triazolo1,5-apyrimidin-6-yl)ethyl 2-fluorobenzenecarboxylate
- MDL： MFCD03787175

2-(5-Methyl-7-oxo-4,7-dihydro1,2,4triazolo1,5-apyrimidin-6-yl)ethyl 2-fluorobenzenecarboxylate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TRC	M143235-2.5mg	2-(5-Methyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethyl 2-fluorobenzenecarboxylate	860611-07-0		2.5mg	$ 155.00	2022-06-02
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00883732-1g	2-{5-methyl-7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethyl 2-fluorobenzoate	860611-07-0	90%	1g	￥4193.0	2024-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1616733-1mg	2-(5-Methyl-7-oxo-1,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethyl 2-fluorobenzoate	860611-07-0	98%	1mg	￥428.00	2024-04-28
TRC	M143235-1mg	2-(5-Methyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethyl 2-fluorobenzenecarboxylate	860611-07-0		1mg	$ 80.00	2022-06-02
TRC	M143235-0.5mg	2-(5-Methyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethyl 2-fluorobenzenecarboxylate	860611-07-0		0.5mg	$ 50.00	2022-06-02
Matrix Scientific	163021-5mg	2-(5-Methyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethyl 2-fluorobenzenecarboxylate	860611-07-0		5mg	$105.00	2023-09-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1616733-5mg	2-(5-Methyl-7-oxo-1,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethyl 2-fluorobenzoate	860611-07-0	98%	5mg	￥529.00	2024-04-28
A2B Chem LLC	AI69667-500mg	2-{5-methyl-7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethyl 2-fluorobenzoate	860611-07-0	>90%	500mg	$729.00	2023-12-30
A2B Chem LLC	AI69667-1g	2-{5-methyl-7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethyl 2-fluorobenzoate	860611-07-0	>90%	1g	$1313.00	2023-12-30
A2B Chem LLC	AI69667-10mg	2-{5-methyl-7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethyl 2-fluorobenzoate	860611-07-0	>90%	10mg	$241.00	2023-12-30

2-(5-Methyl-7-oxo-4,7-dihydro1,2,4triazolo1,5-apyrimidin-6-yl)ethyl 2-fluorobenzenecarboxylate Related Literature

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5. Atropisomerism, biphenyls and the Suzuki coupling: peptide antibioticsAbbreviations: Bn = benzyl; Boc = tert-butoxycarbonyl; dba = dibenzylideneacetone; Ddm = 4,4′-dimethoxydiphenylmethyl; DMSO = dimethylsulfoxide; FDPP = pentafluorophenyl diphenylphosphinate; MEM = methoxyethoxymethyl; Ms = methylsulfonyl; Piv = pivaloyl; TBS = tert-butyldimethylsilyl; Tf = trifluoromethanesulfonyl; Tfa = trifluoroacetyl; TFA = trifluoroacetic acid; Z = benzoxycarbonyl.

Chem. Soc. Rev., 2001,30, 145-157

Related Categories

Additional information on 2-(5-Methyl-7-oxo-4,7-dihydro1,2,4triazolo1,5-apyrimidin-6-yl)ethyl 2-fluorobenzenecarboxylate

2-(5-Methyl-7-oxo-4,7-dihydro1,2,4triazolo1,5-apyrimidin-6-yl)ethyl 2-fluorobenzenecarboxylate

The compound with CAS No. 860611-07-0, known as 2-(5-Methyl-7-oxo-4,7-dihydro1,2,4triazolo1,5-apyrimidin-6-yl)ethyl 2-fluorobenzenecarboxylate, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of triazolopyrimidine derivatives, which have garnered considerable attention due to their unique structural features and diverse biological activities.

Triazolopyrimidine derivatives are characterized by their fused ring systems, combining the structural elements of triazoles and pyrimidines. This combination endows these compounds with exceptional stability and reactivity, making them valuable in drug design and materials science. The 5-methyl substituent in this compound plays a crucial role in modulating its electronic properties and enhancing its bioavailability. Recent studies have demonstrated that such methyl substitutions can significantly improve the pharmacokinetic profiles of drugs, making them more effective in vivo.

The 7-oxo group within the triazolopyrimidine core introduces additional functional complexity to the molecule. This oxygen atom contributes to the compound's ability to participate in hydrogen bonding and other non-covalent interactions, which are critical for its binding affinity to target proteins. Research has shown that oxo-containing triazolopyrimidines exhibit potent inhibitory activity against various enzymes, including kinases and proteases, making them promising candidates for anti-cancer and anti-inflammatory therapies.

The 2-fluorobenzenecarboxylate moiety attached to the triazolopyrimidine core further enhances the compound's versatility. Fluorine atoms are known for their high electronegativity and ability to fine-tune molecular properties such as lipophilicity and polar surface area. In recent years, fluorinated compounds have gained prominence in drug discovery due to their improved pharmacokinetic profiles and enhanced selectivity for biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of nucleophilic aromatic substitution and coupling reactions. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product. The development of scalable synthesis routes has paved the way for large-scale production of this compound, facilitating its application in preclinical studies and beyond.

In terms of biological activity, 2-(5-Methyl-7-oxo-4,7-dihydro1,2,4triazolo1,5-apyrimidin-6-yl)ethyl 2-fluorobenzenecarboxylate has shown remarkable potential as a modulator of cellular signaling pathways. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammation and cancer progression. For instance, it has been found to suppress the activity of cyclooxygenase (COX) enzymes, which are central mediators of inflammatory responses. Additionally, this compound exhibits selective inhibition of certain kinases implicated in oncogenesis, highlighting its potential as an anti-cancer agent.

One of the most exciting aspects of this compound is its drug-like properties, which make it an ideal candidate for further development into therapeutics. Its favorable absorption profile and low toxicity suggest that it could be administered orally without significant adverse effects. Furthermore, its ability to penetrate cellular membranes efficiently enhances its efficacy in targeting intracellular pathogens or disease-causing proteins.

Recent collaborative efforts between academic institutions and pharmaceutical companies have led to the exploration of this compound's therapeutic potential in treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders like Alzheimer's disease. Ongoing clinical trials are investigating its safety and efficacy in human subjects, with promising results indicating its potential as a first-in-class therapeutic agent.

In conclusion, 2-(5-Methyl-7-oxo-4,7-dihydro1,2,4triazolo1,5-apyrimidin-6-yl)ethyl 2-fluorobenzenecarboxylate represents a cutting-edge advancement in medicinal chemistry. Its unique structural features, combined with its potent biological activity and favorable pharmacokinetic properties